Cas no 1956355-52-4 (rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1956355-52-4
• CID: 4633200
• PubChem ID: 2762120
• Update Time: 2025-06-18

rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(2-methylphenyl)-, (3R,4S)-rel-
• rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 1956355-52-4)

Rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1956355-52-4, represents a fascinating intersection of organic chemistry and pharmacology, offering a unique scaffold for the development of novel therapeutic agents.

The structural configuration of rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) is characterized by its pyrrolidine core, which is a privileged structure in medicinal chemistry. Pyrrolidine derivatives have been extensively studied due to their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The specific stereochemistry at the 3R and 4S positions enhances the compound's pharmacological profile, contributing to its potential as a lead molecule in the development of innovative treatments.

In recent years, there has been a surge in research focused on understanding the mechanisms by which pyrrolidine-based compounds interact with biological targets. This compound, in particular, has been explored for its potential role in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders. The presence of the 2-methylphenyl substituent further enhances its binding affinity to certain receptors, making it a promising candidate for further investigation.

The synthesis of rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The stereocontrol at the chiral centers is crucial for achieving the desired enantiomeric purity, which is often a determining factor in the efficacy and safety of pharmaceutical compounds. Advanced synthetic methodologies have been employed to ensure high yields and minimal racemization, underscoring the compound's significance in industrial and academic research settings.

Current research endeavors are increasingly leveraging computational tools and high-throughput screening techniques to accelerate the discovery of bioactive molecules. Rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) has been subjected to virtual screening studies to identify potential interactions with target proteins. These studies have revealed promising leads that could be further optimized to develop drugs with enhanced therapeutic effects.

The compound's potential applications extend beyond traditional pharmacological uses. It has shown promise in preclinical studies as a tool compound for understanding complex biological pathways. By serving as an intermediate in synthetic biology and drug development pipelines, rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) contributes to the broader goal of creating more effective and targeted therapies.

In conclusion, rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1956355-52-4) stands as a testament to the ingenuity and precision of modern chemical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic solutions. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry and drug development.